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Compound of Interest

Compound Name: 4-methyl-1H-1,2,3-triazole

Cat. No.: B1149256

Chemical Structure and IUPAC Name

The definitive IUPAC name for this compound is 4-methyl-1H-1,2,3-triazole.[1] It is an
aromatic heterocycle characterized by a five-membered ring containing two carbon atoms and

three nitrogen atoms in adjacent positions, with a methyl group substituted at the 4th position of
the ring.

The chemical structure is as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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